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Compound of Interest

Compound Name: LEWATIT TP-208

CAS No.: 126602-47-9

Cat. No.: B1177401

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of LEWATIT® TP-208, a

macroporous chelating ion exchange resin with iminodiacetic acid (IDA) functional groups, for

the selective recovery of copper from hydrometallurgical solutions. The information is intended

to guide researchers and scientists in developing and optimizing copper recovery processes.

Introduction to LEWATIT TP-208
LEWATIT® TP-208 is a weakly acidic, macroporous cation exchange resin based on a styrene-

divinylbenzene copolymer. Its iminodiacetic acid functional groups exhibit a high selectivity for

heavy metal cations, particularly copper (Cu²⁺), making it an effective tool for purification and

recovery in hydrometallurgy.[1] The resin can be employed for the removal and recovery of

heavy metals from process solutions, wastewater streams, and potable water.[1] The selectivity

of LEWATIT® TP-208 for various divalent metal cations from neutralized waters follows the

order: Copper > Vanadium > Uranium > Lead > Nickel > Zinc > Cadmium > Cobalt > Iron (II) >

Beryllium > Manganese > Calcium > Magnesium > Strontium > Barium >>> Sodium.[1][2]
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Performance Data
The performance of LEWATIT® TP-208 in copper recovery is influenced by various factors

including the pH of the solution, the concentration of copper and competing ions, and the

operating conditions of the ion exchange process. The following tables summarize key

performance data gathered from dynamic column experiments.

Table 1: Dynamic Sorption Capacity of LEWATIT® TP-208 for Various Metal Ions

Metal Ion
Dynamic Sorption
Capacity (g/L of resin)

Reference

Copper (Cu²⁺) 30.6 ± 1.3 [3][4]

Nickel (Ni²⁺) 9.1 ± 0.17 [3][4]

Cobalt (Co²⁺) 1.3 ± 0.08 [3][4]

Iron (Fe²⁺/Fe³⁺) 18.68 - 27.21

Note: The sorption capacity for iron is highly dependent on the composition of the feed solution.

Table 2: Elution Efficiency of Metals from LEWATIT® TP-208 using 1 M H₂SO₄

Metal Ion
Elution Efficiency (%) with
10 Bed Volumes

Reference

Copper (Cu²⁺) 97

Nickel (Ni²⁺) 83

Cobalt (Co²⁺) 99

Experimental Protocols
The following are detailed protocols for evaluating the performance of LEWATIT® TP-208 for

copper recovery in a laboratory setting. These protocols are synthesized from various studies

on iminodiacetic acid-based chelating resins.
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Resin Pre-conditioning
Before any experimental work, the resin must be properly conditioned to ensure accurate and

reproducible results.

Swelling and Washing: Soak the required amount of LEWATIT® TP-208 resin in deionized

water for 24 hours to allow for complete swelling.

Acid Wash: Wash the swollen resin with a 1 M solution of hydrochloric acid (HCl) or sulfuric

acid (H₂SO₄) for at least 1 hour to protonate the functional groups. This is typically done in a

beaker with gentle stirring.

Rinsing: Decant the acid solution and rinse the resin with deionized water until the pH of the

decanted water is neutral (pH ~7). This removes any excess acid.

Conversion to Na⁺ form (Optional): For certain applications, it may be beneficial to convert

the resin to the sodium (Na⁺) form. This can be achieved by treating the resin with a 1 M

sodium hydroxide (NaOH) solution for 1 hour, followed by rinsing with deionized water until

the pH is neutral. The product is typically shipped in the Na⁺ form.[5]

Batch Adsorption Experiments
Batch experiments are useful for determining the equilibrium characteristics of the resin, such

as its maximum adsorption capacity and the effect of various parameters on copper uptake.

Solution Preparation: Prepare synthetic copper solutions of known concentrations using

copper sulfate (CuSO₄·5H₂O) or copper nitrate (Cu(NO₃)₂·3H₂O) dissolved in deionized

water. For studies involving competing ions, add the desired concentrations of other metal

salts. Adjust the pH of the solutions to the desired value using dilute H₂SO₄ or NaOH.

Experimental Setup:

In a series of Erlenmeyer flasks, add a known mass of pre-conditioned LEWATIT® TP-208

(e.g., 1.0 g).

To each flask, add a specific volume of the prepared copper solution (e.g., 100 mL).

The parameters to be investigated can include:
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pH: Vary the initial pH of the copper solutions (e.g., from 2 to 6).

Contact Time: Agitate the flasks for different durations (e.g., from 5 minutes to 24 hours)

to determine the time required to reach equilibrium.

Initial Copper Concentration: Use copper solutions of varying concentrations (e.g., from

10 mg/L to 1000 mg/L) to determine the adsorption isotherm.

Resin Dosage: Vary the amount of resin added to a fixed volume and concentration of

copper solution.

Agitation: Place the flasks on an orbital shaker and agitate at a constant speed (e.g., 150-

200 rpm) and temperature.

Sampling and Analysis: After the desired contact time, filter the resin from the solution using

a syringe filter or filter paper. Analyze the concentration of copper and other metals in the

filtrate using a suitable analytical technique such as Atomic Absorption Spectroscopy (AAS)

or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES).

Data Analysis: Calculate the amount of copper adsorbed per unit mass of resin (qₑ, in mg/g)

using the following equation:

qₑ = (C₀ - Cₑ) * V / m

where:

C₀ is the initial copper concentration (mg/L)

Cₑ is the equilibrium copper concentration (mg/L)

V is the volume of the solution (L)

m is the mass of the dry resin (g)

Column Experiments (Dynamic Adsorption)
Column studies simulate the industrial application of ion exchange and provide data on the

dynamic performance of the resin, such as breakthrough capacity and elution profiles.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177401?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Column Preparation:

Pack a glass or plastic column of a suitable diameter and length with a known amount of

pre-conditioned LEWATIT® TP-208 resin to achieve a desired bed height.

Ensure there are no air gaps in the resin bed.

Pass deionized water through the column in an upflow direction to fluidize the bed and

remove any trapped air bubbles, then allow the resin to settle.

Loading (Adsorption) Phase:

Pump the copper-containing feed solution through the column at a constant flow rate (e.g.,

expressed in bed volumes per hour, BV/h).

Collect effluent samples at regular time intervals.

Analyze the copper concentration in the effluent samples.

Continue the process until the copper concentration in the effluent (C) approaches the

influent concentration (C₀), indicating that the resin is saturated. This is known as the

breakthrough point.

Rinsing: After the loading phase, pass deionized water through the column to remove any

entrained feed solution.

Elution (Stripping) Phase:

Pump an eluent solution, typically 1 M H₂SO₄, through the column at a controlled flow rate.

Collect the eluate in fractions.

Analyze the copper concentration in each fraction to obtain the elution profile.

Final Rinse and Regeneration: After elution, rinse the column with deionized water to remove

the excess eluent. The resin is now regenerated and ready for the next cycle.
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Caption: Chelation of a copper ion by the iminodiacetic acid functional group of LEWATIT TP-
208.

Experimental Workflow for Copper Recovery
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Caption: A typical workflow for copper recovery using LEWATIT TP-208 in a column setup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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